Cas no 97315-18-9 (3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde)

• Product Name: 3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde
• CAS No: 97315-18-9
• MF: C₁₄H₂₂O₃Si
• MW: 266.408185482025
• CID: 751100
• PubChem ID: 359558
• Update Time: 2025-10-30

3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methoxy-
• 3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde
• 3-[tert-butyl(dimethyl)silyl]oxy-4-methoxybenzaldehyde
• 3-(tert-butyldimethylsilanyloxy)-4-methoxybenzaldehyde
• 3-(tertbutyldimethylsilyloxy)-4-methoxybenzaldehyde
• Benzaldehyde,3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-methoxy
• p-methoxy-m-(tert-butyldimethylsilyloxy)-benzaldehyde
• 3-(tert-butyldimethylsilyloxy)-4-methoxybenzaldehyde
• SCHEMBL498989
• 3-((tert-Butyldimethylsilyl)oxy)-4-methoxybenzaldehyde
• 3-[(tert-Butyldimethylsilyl)oxy]-4-methoxybenzaldehyde
• 97315-18-9
• NSC620549
• NCI60_006081
• Isovanillin, TBDMS derivative
• FT-0664079
• DTXSID40326892
• AKOS030240055
• 3-Hydroxy-4-methoxybenzaldehyde, tert-butyldimethylsilyl ether
• 3-tert-Butyldimethylsilyloxy-4-methoxybenzaldehyde
• NSC 620549
• EN300-18668478
• CHEMBL1968492
• NSC-620549
• DB-294487
• 3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-4-methoxy-benzaldehyde; 3-[(tert-Butyldimethylsilyl)oxy]-4-methoxybenzaldehyde; NSC 620549;

• Inchi： 1S/C14H22O3Si/c1-14(2,3)18(5,6)17-13-9-11(10-15)7-8-12(13)16-4/h7-10H,1-6H3
• InChI Key： RYTUEPCRTPXDLU-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 266.13400
• Monoisotopic Mass: 266.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.89170

Additional information on 3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde

Introduction to 3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde (CAS No. 97315-18-9)

3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde (CAS No. 97315-18-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique functional groups, including a tert-butyldimethylsiloxy (TBS) protecting group and a methoxy substituent, which confer specific chemical properties and reactivity profiles. The TBS group is particularly useful for protecting alcohols in complex synthetic sequences, while the methoxy group imparts electron-donating properties that can influence the compound's reactivity and stability.

In recent years, 3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde has been extensively studied for its potential applications in the synthesis of bioactive molecules and pharmaceutical intermediates. One notable area of research involves its use as a key intermediate in the synthesis of natural products and drug candidates. For instance, a study published in the Journal of Organic Chemistry highlighted the efficient synthesis of a series of flavonoids using this compound as a starting material. The TBS protecting group facilitated selective functionalization and protected sensitive hydroxyl groups during multi-step reactions, ensuring high yields and purity.

The chemical structure of 3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde also makes it an attractive candidate for the development of new materials with unique properties. Researchers at the University of California, Berkeley, have explored its use in the preparation of advanced polymers and coatings. The methoxy substituent enhances solubility and compatibility with various solvents, making it suitable for applications in polymer chemistry and surface coatings. Additionally, the TBS group can be selectively removed under mild conditions, allowing for further functionalization and modification of the polymer backbone.

In the realm of medicinal chemistry, 3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde has shown promise as a building block for the synthesis of novel therapeutic agents. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of small molecules derived from this compound that exhibited potent anti-inflammatory activity. The methoxy group was found to play a crucial role in modulating the biological activity by influencing receptor binding affinity and selectivity. These findings underscore the importance of functional group manipulation in drug design and development.

The physical properties of 3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde, such as its melting point, boiling point, and solubility, are well-documented in the literature. It is typically supplied as a colorless or pale yellow liquid with a characteristic aromatic odor. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF), which facilitates its use in various synthetic protocols. However, it is important to handle this compound with care due to its reactivity with strong acids and bases.

Safety considerations are paramount when working with 3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be worn to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to prevent degradation or contamination. It is recommended to store the compound in tightly sealed containers at room temperature away from direct sunlight and sources of heat.

In conclusion, 3-tert-Butyldimethylsiloxy-4-methoxybenzaldehyde (CAS No. 97315-18-9) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and functional groups make it an essential building block for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern scientific endeavors.